Cas no 111636-03-4 (Benzene, 2-iodo-1-(methoxymethoxy)-4-methyl-)

• Product Name: Benzene, 2-iodo-1-(methoxymethoxy)-4-methyl-
• CAS No: 111636-03-4
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 1203401
• PubChem ID: 14001198
• Update Time: 2025-04-20

Benzene, 2-iodo-1-(methoxymethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-iodo-1-(methoxymethoxy)-4-methyl-
• SCHEMBL20355868
• DB-409727
• 2-iodo-1-(methoxymethoxy)-4-methylbenzene
• 111636-03-4

• Inchi： 1S/C9H11IO2/c1-7-3-4-9(8(10)5-7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key： KQEKJVCFFUZXGG-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1OCOC

Computed Properties

• Exact Mass: 277.97993
• Monoisotopic Mass: 277.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46